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Compound of Interest

Compound Name: LyP-1

Cat. No.: B15609204 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
The LyP-1 peptide (sequence: CGNKRTRGC) is a cyclic nine-amino-acid peptide renowned for

its ability to home to tumors and atherosclerotic plaques.[1][2] It selectively binds to the p32

protein (also known as gC1qR/HABP1), which is overexpressed on the surface of various

tumor cells, tumor-associated macrophages, and in tumor lymphatics.[1][2][3] This targeting

capability makes LyP-1 an exceptional vector for the delivery of imaging agents and

therapeutic payloads.[1] Fluorescent labeling of LyP-1 is a critical technique that enables

researchers to visualize biological processes, track peptide distribution in vitro and in vivo, and

quantify receptor interactions.[4][5] These application notes provide detailed protocols for

labeling the LyP-1 peptide with fluorescent dyes using two primary chemical strategies.

Principle of LyP-1 Internalization
The mechanism of LyP-1's entry into target cells is a multi-step process. Initially, the cyclic

LyP-1 peptide binds to its primary receptor, p32, on the cell surface. Following this binding, the

peptide undergoes proteolytic cleavage, which linearizes it. This conformational change

exposes a C-terminal C-end rule (CendR) motif, specifically (R/K)XX(R/K). This newly exposed

motif then interacts with Neuropilin-1/2 (NRP1/2), triggering subsequent internalization of the

peptide and any conjugated cargo into the cell.[1]
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Preparation

Reaction & Purification

Analysis

Dissolve LyP-1 Peptide
in Labeling Buffer

Add Dye Solution to Peptide
(Molar Excess)

Dissolve NHS Ester Dye
in Anhydrous DMSO/DMF

Incubate 1-2h at RT
(Protect from Light)

Purify via Gel Filtration
or RP-HPLC

Measure Absorbance
(280 nm & Dye λmax)

Calculate Degree of Labeling (DOL)

Confirm by Mass Spectrometry
& Lyophilize for Storage
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Preparation & Reduction

Reaction & Purification

Analysis

Dissolve LyP-1 in Degassed Buffer
(pH 7.0-7.5)

Add TCEP to Reduce
Disulfide Bond

Add Dye Solution to Reduced Peptide
(Molar Excess)

Dissolve Maleimide Dye
in DMSO/DMF

Incubate 2h at RT or
Overnight at 4°C

Purify via Gel Filtration
or RP-HPLC

Measure Absorbance
(280 nm & Dye λmax)

Calculate Degree of Labeling (DOL)

Confirm by Mass Spectrometry
& Lyophilize for Storage
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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